Cas no 8001-21-6 (Sunflower Seed Oil)

• Product name: Sunflower Seed Oil
• CAS No: 8001-21-6
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 722313

Sunflower Seed Oil Chemical and Physical Properties

Names and Identifiers

• Sunflower oil
• SUNFLOWER SEED OIL
• Florasun 90
• Gina
• Gina (glyceride)
• Haioru 75B
• Helianthus annuus oil
• Sunflower seed oil from Helianthus annuus|
• epinastine
• Epinastinum [Latin]
• Epinastina [Spanish]
• Epinastina
• Epinastinum
• (+-)-Epinastine
• Elestat
• 9,13b-dihydro-1H-dibenzo[c,f]imidazo[1,5-a]azepin-3-amine
• Relestat
• WAL 801
• Purivist (TN)
• Epinastine (INN)
• (+/-)-Epinastine
• Epinastine [INN:BAN]
• SUNFLOWER (HELIANTHUS ANNUUS) OIL
• Organic Sunflower Oil
• Sunflower Oil (1 g)
• Sunflower Seed Oil

• Inchi： 1S/C16H15N3/c17-16-18-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)19(15)16/h1-8,15H,9-10H2,(H2,17,18)
• InChI Key： WHWZLSFABNNENI-UHFFFAOYSA-N
• SMILES： N12C(N)=NCC1C1C=CC=CC=1CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 170.13068
• Monoisotopic Mass: 170.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Light yellow transparent oily liquid
• Density: 0.9 g/mL at 25 °C(lit.)
• Flash Point: >110℃
• Refractive Index: n20/D1.475
• Solubility: Miscible with benzene, chloroform, carbon tetrachloride, diethyl ether, and light petroleum; practically insoluble in ethanol (95%) and water.
• Solubility: It is miscible with benzene, chloroform, carbon tetrachloride, diethyl ether and petroleum ether, and almost insoluble in ethanol and water.

Sunflower Seed Oil Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：-
• Hazard Category Code： 66
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Risk Phrases：66
• Safety Term：24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Sunflower Seed Oil Customs Data

• HS CODE：1512190020

Additional information on Sunflower Seed Oil

Sunflower Seed Oil (CAS No. 8001-21-6): A Comprehensive Overview

Sunflower Seed Oil (CAS No. 8001-21-6) is a widely utilized vegetable oil derived from the seeds of the sunflower plant (Helianthus annuus). This oil is renowned for its numerous applications in the food, cosmetic, and pharmaceutical industries due to its favorable nutritional profile and versatile properties. In this article, we will delve into the chemical composition, health benefits, industrial uses, and recent research advancements associated with Sunflower Seed Oil.

Chemical Composition and Properties

Sunflower Seed Oil is primarily composed of fatty acids, with a high concentration of linoleic acid (an omega-6 fatty acid) and oleic acid (an omega-9 fatty acid). The typical fatty acid profile includes approximately 69% linoleic acid, 20% oleic acid, 10% palmitic acid, and 1% stearic acid. This composition contributes to the oil's stability and makes it suitable for various applications. Additionally, Sunflower Seed Oil contains natural antioxidants such as vitamin E (tocopherols), which help prevent oxidation and extend its shelf life.

The physical properties of Sunflower Seed Oil include a light yellow color, a mild odor, and a smooth texture. It has a high smoke point (around 232°C or 450°F), making it ideal for high-heat cooking methods such as frying and baking. The oil is also non-hydrogenated, which means it does not contain trans fats, further enhancing its health benefits.

Health Benefits

Sunflower Seed Oil has been extensively studied for its potential health benefits. One of the key advantages is its high content of unsaturated fatty acids, particularly linoleic acid. Linoleic acid is an essential fatty acid that the human body cannot produce on its own and must be obtained through diet. It plays a crucial role in maintaining cell membrane integrity, regulating inflammation, and supporting brain function.

Research has shown that consuming foods rich in linoleic acid can help reduce the risk of cardiovascular diseases by lowering LDL cholesterol levels and improving blood lipid profiles. A study published in the American Journal of Clinical Nutrition found that replacing saturated fats with unsaturated fats like those found in Sunflower Seed Oil can significantly reduce the risk of heart disease.

Beyond cardiovascular health, Sunflower Seed Oil has also been linked to improved skin health. The high vitamin E content acts as an antioxidant, protecting skin cells from damage caused by free radicals. This can help reduce signs of aging and promote a healthy complexion. Additionally, the oil's emollient properties make it an excellent ingredient in skincare products for moisturizing and nourishing the skin.

Industrial Applications

Sunflower Seed Oil is widely used in the food industry as a cooking oil and ingredient in various food products. Its neutral flavor and high smoke point make it suitable for frying, sautéing, and baking. It is also commonly used in salad dressings, mayonnaise, and other condiments due to its ability to emulsify ingredients.

In the cosmetic industry, Sunflower Seed Oil is valued for its moisturizing properties and ability to enhance skin hydration. It is often used as a base oil in lotions, creams, and serums. The oil's lightweight texture allows it to be easily absorbed by the skin without leaving a greasy residue. Additionally, its natural antioxidants make it an effective ingredient in anti-aging products.

The pharmaceutical industry also utilizes Sunflower Seed Oil in various formulations. Its non-toxic nature and compatibility with other ingredients make it suitable for use in topical medications and supplements. The oil's emollient properties are particularly beneficial in formulations designed to treat dry or irritated skin conditions.

Recent Research Advancements

Ongoing research continues to uncover new potential applications for Sunflower Seed Oil. One area of interest is its use in functional foods and nutraceuticals. Studies have explored the potential of fortifying foods with sunflower seed extract to enhance their nutritional value. For example, a study published in the Journal of Agricultural and Food Chemistry found that incorporating sunflower seed extract into bread dough increased the bread's antioxidant capacity without affecting its sensory properties.

In addition to nutritional benefits, researchers are investigating the use of Sunflower Seed Oil as a sustainable alternative to traditional petrochemicals. The oil can be converted into biodiesel through transesterification processes, offering a renewable energy source with lower greenhouse gas emissions compared to fossil fuels. This aligns with global efforts to reduce carbon footprints and promote sustainable practices.

An emerging area of research focuses on the potential anti-inflammatory properties of compounds found in sunflower seeds. A study published in the Inflammation Research Journal demonstrated that certain phytochemicals present in sunflower seeds could inhibit pro-inflammatory cytokines, suggesting potential therapeutic applications for inflammatory conditions such as arthritis.

Sustainability and Environmental Impact strong> p > p >< strong >Sunflower Seed Oil< / strong > production has gained attention for its environmental sustainability . Sunflowers are known for their ability to thrive in diverse climates , requiring less water compared to other crops . This makes sunflowers an attractive option for farmers looking to adopt more sustainable agricultural practices . Additionally , sunflowers have deep root systems that help prevent soil erosion , further contributing to environmental conservation . p > p >The cultivation of sunflowers also supports biodiversity by providing habitats for pollinators such as bees . These pollinators play a crucial role in maintaining ecosystem balance , which is essential for sustainable agriculture . Furthermore , sunflowers are often used as cover crops , helping to improve soil health by adding organic matter and reducing weed growth . p > p >In conclusion ,< strong >Sunflower Seed Oil< / strong > ( CAS No . 8001-21-6 ) stands out as a versatile and beneficial product with wide-ranging applications across multiple industries . Its favorable chemical composition , health benefits , industrial uses , and environmental sustainability make it an attractive choice for both consumers and manufacturers . As research continues to uncover new potential applications ,< strong >Sunflower Seed Oil< / strong > is likely to remain a key player in promoting health , well-being , and sustainability . p > article > < / response >